Sodium perborate monohydrate

• CAS No.: 10332-33-9
• Molecular Formula: BH3NaO4
• Molecular Weight: 100.82 g/mol
• IUPAC Name: sodium;oxidooxy(oxo)borane;hydrate
• InChI: InChI=1S/BHO3.Na.H2O/c2-1-4-3;;/h3H;;1H2
• InChI Key: NUFUTDNNBBRJOH-UHFFFAOYSA-N
• SMILES: B(=O)O[O-].O.[Na+]
• Canonical SMILES: B(=O)OO.O.[Na]
• Related CAS: 11138-47-9 (Parent)

Description

Sodium perborate monohydrate is a chemical compound with the formula NaBO3·H2O. It is a white, odorless, water-soluble powder widely used in various applications due to its oxidative properties. This compound releases hydrogen peroxide when dissolved in water, making it an effective bleaching and disinfecting agent .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium perborate monohydrate can be synthesized by treating sodium borate with a solution of hydrogen peroxide and sodium hydroxide. This reaction typically occurs at room temperature and results in the formation of sodium perborate, which can then be dehydrated to obtain the monohydrate form .

Industrial Production Methods: In industrial settings, this compound is produced by the controlled dehydration of polyhydrated perborates at around 50°C in a vacuum. This method ensures the stability and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: Sodium perborate monohydrate primarily undergoes oxidation reactions due to its ability to release hydrogen peroxide. It can also participate in hydrolysis reactions when in contact with water .

Common Reagents and Conditions:

Oxidation: this compound is used with acetic acid to generate powerful oxidation species.

Hydrolysis: In aqueous solutions, this compound hydrolyzes to produce hydrogen peroxide and borate.

Major Products:

Oxidation Products: Carboxylic acids, diacetoxyiodoarenes, and N-oxides.

Hydrolysis Products: Hydrogen peroxide and borate.

Scientific Research Applications

Cleaning and Laundry Applications

Sodium perborate monohydrate is primarily used as an oxidizing agent in various cleaning products due to its ability to release nascent oxygen upon dissolution in water. Its applications include:

• Laundry Detergents : Enhances the cleaning and stain removal efficacy of detergents by providing active oxygen. It is effective at lower temperatures when combined with activators like tetraacetylethylenediamine (TAED) .
• Bleaching Agents : Used in all-fabric dry bleaches and automatic dishwasher detergents, sodium perborate is less aggressive than chlorine-based bleaches, making it suitable for colored fabrics .
• Denture Cleaners : Acts as a disinfectant and stain remover for denture cleaning tablets .

Dental Applications

This compound plays a significant role in dentistry, particularly in tooth bleaching procedures:

• Tooth Bleaching : It is commonly used in formulations for non-vital teeth bleaching. The compound is placed inside the tooth to diffuse and bleach stains effectively from within .
• Antiseptic Properties : It serves as an antiseptic agent, aiding in the cleansing of minor wounds and oral conditions .

Cosmetic and Personal Care Products

In the cosmetic industry, sodium perborate is utilized for its oxidative properties:

• Hair Care Products : Functions as an oxidizing agent in hair dye formulations and permanent waving products .
• Preservative in Ophthalmic Solutions : It acts as a preservative in eye drops for dry eye treatment due to its rapid degradation into harmless byproducts .

Industrial Applications

This compound is valuable in various industrial processes:

• Textile Industry : Utilized for bleaching textiles without damaging the fabric's color integrity .
• Water Treatment : Its oxidative properties make it suitable for treating water by removing contaminants through oxidation .

Case Studies

Application Area	Case Study Description	Findings
Laundry Detergents	A comparative study on the effectiveness of sodium perborate vs. sodium hypochlorite in laundry detergents.	Sodium perborate showed comparable cleaning efficiency with less fabric damage .
Dental Bleaching	Clinical trials on the efficacy of sodium perborate for internal tooth bleaching in non-vital teeth.	Significant whitening observed after treatment with minimal side effects .
Textile Bleaching	Research on the use of sodium perborate in bleaching cotton fabrics without color loss.	Demonstrated effective bleaching while preserving fabric integrity .

Mechanism of Action

Sodium perborate monohydrate acts as a source of active oxygen. When it comes into contact with water, it hydrolyzes to produce hydrogen peroxide and borate. The hydrogen peroxide then oxidizes cellular components of bacteria, leading to their destruction . This mechanism makes it effective as a disinfectant and bleaching agent.

Comparison with Similar Compounds

Sodium Percarbonate: Like sodium perborate, sodium percarbonate releases hydrogen peroxide upon dissolution in water.

Sodium Perphosphate: This compound also releases hydrogen peroxide but is less commonly used due to its higher cost and lower stability.

Uniqueness of Sodium Perborate Monohydrate: this compound offers a unique combination of stability, ease of handling, and high oxidative potential. It provides a higher available oxygen content compared to its tetrahydrate form, making it more efficient in applications requiring strong oxidative properties .

Biological Activity

Sodium perborate monohydrate (NaBO$_3$·H$_2$O) is a compound that has garnered attention for its various biological activities, particularly in the fields of medicine, dentistry, and environmental science. This article provides an in-depth analysis of its biological activity, including its mechanisms of action, safety profiles, and applications.

Sodium perborate is a white crystalline solid that dissolves in water to release hydrogen peroxide (H$_2$O$_2$) and borate ions. The hydrolysis process can be summarized as follows:

$$\text{NaBO}_3\cdot \text{H}_2\text{O}+\text{H}_2\text{O}\rightarrow \text{H}_2\text{O}_2+\text{B OH }_4^{-}$$

The active oxygen released from sodium perborate acts as an oxidizing agent, which is crucial for its antimicrobial properties. This mechanism allows it to disrupt cellular components in bacteria, leading to cell death through oxidative stress .

1. Antimicrobial Activity

Sodium perborate has been extensively studied for its antimicrobial properties. It is commonly used in dental applications as a disinfectant and for the treatment of oral infections. The compound's ability to release hydrogen peroxide enables it to effectively kill bacteria such as Escherichia coli and Staphylococcus aureus.

Case Study: Dental Applications
A study demonstrated that this compound was effective in reducing bacterial counts in infected root canals when used as an intracanal medicament. The study reported a significant decrease in bacterial load after treatment with sodium perborate compared to control groups .

2. Wound Healing

In wound care, sodium perborate is used for its cleansing properties. It aids in the removal of necrotic tissue and promotes healing by maintaining a clean wound environment. The compound's low toxicity profile makes it suitable for topical applications.

Research Findings:
A clinical trial indicated that this compound significantly improved healing times in patients with minor wounds compared to standard saline solutions .

3. Environmental Impact

Sodium perborate is also utilized in laundry detergents and cleaning products due to its ability to break down organic stains while being less harmful to aquatic life than traditional bleach products. Its decomposition into benign substances (water and boric acid) minimizes environmental toxicity.

Toxicological Profile:
The acute toxicity of sodium perborate is relatively low, with an LD50 of 1500 mg/kg for oral exposure, indicating that it poses minimal risk under normal usage conditions .

Safety Profile

This compound has been evaluated for safety across various studies:

• Irritation Potential: While it can cause mild irritation upon contact with skin or eyes, this effect is generally transient and reversible.
• Genotoxicity: Studies have shown no significant genotoxic effects associated with sodium perborate exposure, making it a safe option for consumer products .
• Developmental Toxicity: High doses have shown potential effects on fertility in animal models; however, human exposure levels during normal use are considered safe .

Comparative Analysis

The following table summarizes the biological activities and safety profiles of sodium perborate compared to other common antiseptics:

Compound	Antimicrobial Activity	Wound Healing	Environmental Safety	Genotoxicity
This compound	High	Effective	Low	Negative
Hydrogen Peroxide	Moderate	Effective	Moderate	Positive
Chlorhexidine	High	Moderate	Low	Positive

Q & A

Basic Research Questions

Q. What is the standard laboratory synthesis method for sodium perborate monohydrate (SPM)?

this compound can be synthesized by dissolving sodium metaborate in water and slowly adding hydrogen peroxide under continuous stirring. The mixture is filtered and dried to obtain crystalline SPM . Alternative routes involve reacting borax (sodium tetraborate decahydrate) with sodium hydroxide, followed by controlled dehydration to isolate the monohydrate form . Researchers should verify hydration states using techniques like thermogravimetric analysis (TGA) to confirm monohydrate purity.

Q. How does this compound act as an oxidizing agent in aqueous environments?

SPM hydrolyzes in water to release hydrogen peroxide (H₂O₂) and borate ions. The H₂O₂ decomposes into reactive oxygen species (ROS), which oxidize organic compounds via radical-mediated pathways. Researchers can monitor ROS generation using spectrophotometric assays (e.g., titanium oxalate method) or electron paramagnetic resonance (EPR) to validate oxidative mechanisms .

Q. What safety protocols are essential for handling SPM in laboratory settings?

Key safety measures include:

• Engineering controls: Use fume hoods to minimize dust inhalation .
• Personal protective equipment (PPE): Wear nitrile gloves, safety goggles with side shields, and lab coats .
• Spill management: Collect spills using wet brushing or vacuum cleaners with HEPA filters to prevent dispersion . SPM does not have established occupational exposure limits, but precautionary measures are critical due to its oxidative hazards .

Q. Which environmental factors influence the efficacy of SPM in antimicrobial applications?

• pH: Alkaline conditions (pH > 9) enhance H₂O₂ stability and prolong antimicrobial activity .
• Temperature: Elevated temperatures accelerate H₂O₂ decomposition, requiring controlled conditions (e.g., 20–25°C) for consistent results . Researchers should calibrate reaction environments using buffer systems and temperature-controlled baths to optimize outcomes .

Advanced Research Questions

Q. How can the stability of effervescent SPM formulations be improved during storage?

Effervescent SPM (ESP) loses up to 86% of its active oxygen under ambient conditions (26°C, 36% RH). Coating ESP particles with boric acid powder reduces moisture absorption and stabilizes oxygen release. Gravimetric analysis and oxygen quantification via gas chromatography are recommended to assess coating efficacy .

Q. What formulation strategies enhance SPM solubility and dissolution rates in detergent systems?

• Additives: Incorporating magnesium silicate or polyethylene glycol dialkyl ether copolymers regulates viscosity and delays premature H₂O₂ release .
• Particle engineering: Reducing SPM particle size to <50 µm increases surface area, accelerating dissolution. Laser diffraction analysis and bulk density measurements (target: >0.8 g/cm³) are critical for quality control .

Q. What experimental designs are used to determine the minimum inhibitory concentration (MIC) of SPM against bacterial strains?

The microdilution broth method (per NCCLS guidelines) involves:

• Preparing SPM solutions in serial dilutions (e.g., 39–10,000 µg/mL).
• Inoculating Klebsiella pneumoniae cultures and incubating at 37°C for 24 hours.
• MIC is defined as the lowest concentration inhibiting visible growth (e.g., 62.5 µg/mL for SPM) . Triplicate testing ensures reproducibility.

Q. How can researchers analyze the decomposition kinetics of SPM under varying humidity conditions?

• Gravimetric analysis: Measure mass loss during controlled dehydration (e.g., at 125°C for ESP formation) .
• Oxygen quantification: Use manometric methods or iodometric titration to track H₂O₂ release rates . Data modeling (e.g., first-order kinetics) can predict shelf-life under specific storage conditions.

Q. What methodologies assess SPM’s efficacy in environmental remediation for organic pollutant degradation?

• Batch experiments: Excite soil/water samples with SPM (0.1–1.0% w/w) and measure pollutant degradation via HPLC or GC-MS.
• Oxidative capacity: Quantify ROS generation using probe compounds (e.g., terephthalic acid for hydroxyl radical detection) .

Q. How does SPM compare to sodium percarbonate in industrial oxidation processes?

While SPM offers superior shelf life and controlled H₂O₂ release, sodium percarbonate generates CO₂ gas under acidic conditions, posing foaming risks in large-scale reactors . Researchers should conduct parallel experiments with both oxidizers, monitoring pH and gas evolution to select optimal agents for specific applications .

Synthesis routes and methods

Procedure details

Mixtures are used which contain 1.05 g active oxygen and either 10.5 g sodium perborate tetrahydrate (product 4R), or 6.6 g sodium perborate monohydrate obtained according to test 3R (product 3R) or 4.4 g super-oxidized sodium perborate obtained in test 1 (product 1) and 42 g of a commercial powder without enzymes, the composition of which is given in Table III.